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Introduction

Casein is the predominant phosphoprotein found in mammalian milk, constituting
approximately 80% of the total protein in bovine milk. It exists in complex colloidal aggregates
known as casein micelles. This guide provides a detailed examination of the structural
hierarchy and amino acid composition of the four primary casein proteins: aS1-casein, aS2-
casein, -casein, and k-casein. Understanding these fundamental properties is crucial for
applications in food science, nutrition, and drug delivery systems.

Hierarchical Structure of Casein Protein
The structure of casein proteins can be described at four distinct levels: primary, secondary,
tertiary, and quaternary.

1.1. Primary Structure

The primary structure refers to the linear sequence of amino acids. The four main types of
casein proteins have distinct primary structures with little homology. A notable feature is the
high content of proline residues, which disrupts the formation of common secondary structures.

e 0S1-Casein: In bovine milk, this is the most abundant casein fraction, consisting of 199
amino acid residues with a molecular weight of about 23.6 kDa. It contains several
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phosphoserine residues, typically 8, clustered in an acidic region, which is crucial for binding
calcium.[1]

e 0aS2-Casein: This is the most hydrophilic casein and contains 207 amino acid residues with a
molecular weight of approximately 25.2-25.4 kDa. It is also highly phosphorylated, with 10-13
phosphoserine residues.[1]

¢ [-Casein: Comprising 209 amino acid residues, B-casein has a molecular weight of around
24 kDa. It is the most hydrophobic of the caseins and has a high proline content (about
16.7%), which is evenly distributed along its polypeptide chain.[1][2]

e kK-Casein: This casein is composed of 169 amino acid residues. It plays a critical role in
stabilizing the casein micelle.

1.2. Secondary Structure

Due to the high proline content, caseins have a limited amount of ordered secondary structure,
such as a-helices and [3-sheets. They are considered to be flexible, "random coil" proteins. This
lack of a rigid, folded structure exposes the peptide bonds to enzymatic action.

1.3. Tertiary Structure

The tertiary structure of individual casein molecules is not well-defined and is often described
as a loose, open conformation. This lack of a compact globular structure contributes to their
heat stability.

1.4. Quaternary Structure: The Casein Micelle

The most complex level of casein structure is the quaternary arrangement known as the casein
micelle. These are large, spherical, colloidal particles with a diameter ranging from 50 to 500
nanometers. The micelles are composed of sub-micelles containing aS1-, aS2-, and [3-caseins,
which are held together by calcium phosphate nanoclusters. The hydrophilic C-terminal portion
of k-casein is located on the surface of the micelle, forming a "hairy layer" that provides steric
stabilization and prevents aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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